1,2-Dipalmitoyl-sn-glycero-3-phosphoethanolamine-d62

• Molecular Formula: C37H74NO8P
• Molecular Weight: 754.3 g/mol
• InChI: InChI=1S/C37H74NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(39)43-33-35(34-45-47(41,42)44-32-31-38)46-37(40)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35H,3-34,38H2,1-2H3,(H,41,42)/t35-/m1/s1/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2
• InChIKey: SLKDGVPOSSLUAI-AMMNSQFASA-N

DPPE-d62: Perdeuterated Phospholipid for Biophysics and Lipidomics

1,2-Dipalmitoyl-sn-glycero-3-phosphoethanolamine-d62 (DPPE-d62, CAS: 326495-42-5) is a fully deuterated analog of the endogenous membrane phospholipid DPPE. In this stable isotope-labeled compound, the 62 hydrogen atoms of the two palmitoyl (C16:0) acyl chains are replaced with deuterium (²H). This substitution imparts a substantial mass shift (+62 Da) while preserving the native chemical and biophysical properties of the lipid [1][2]. It is primarily supplied as a solid with a molecular formula of C37H12D62NO8P, a molecular weight of approximately 754.3 g/mol, and a purity typically ≥98% . The compound is a critical tool in membrane biophysics, serving as a high-contrast probe for techniques like ²H NMR and neutron scattering, and in analytical chemistry as an ideal stable isotope-labeled internal standard (SIL-IS) for precise lipid quantification via mass spectrometry [1].

Probe Perdeuterated PE for ²H NMR and neutron scattering

Quantitation Co-eluting SIL-IS for LC-MS/MS lipidomics

Model Unperturbed PE membrane biophysics with isotopic fidelity

• [1] Molugu TR, Thurmond RL, Alam TM, Trouard TP, Brown MF. Phospholipid headgroups govern area per lipid and emergent elastic properties of bilayers. Biophys J. 2022;121(21):4205-4220. View Source
• [2] Thurmond RL, Dodd SW, Brown MF. Molecular areas of phospholipids as determined by 2H NMR spectroscopy. Comparison of phosphatidylethanolamines and phosphatidylcholines. Biophys J. 1991;59(1):108-13. View Source

Why Generic Substitution Fails for DPPE-d62

Non-deuterated (protiated) DPPE or even other deuterated lipid classes (e.g., DPPC-d62) cannot be indiscriminately substituted for DPPE-d62. While protiated DPPE is chemically identical, it is indistinguishable from the endogenous lipid pool in mass spectrometry and offers no NMR signal in ²H NMR, precluding its use as a tracer or quantitative internal standard . Substitution with a deuterated lipid of a different class, such as DPPC-d62, introduces significant biophysical confounds. Research demonstrates that DPPE-d62 bilayers exhibit greater segmental order, a smaller cross-sectional area per lipid, and higher bending rigidity compared to DPPC-d62 [1][2]. Using an incorrect deuterated lipid class would therefore alter the very membrane properties under investigation. Consequently, DPPE-d62 is the requisite tool for experiments requiring a phosphatidylethanolamine (PE)-specific, isotopically distinct probe that faithfully recapitulates the native biophysics of the PE headgroup.

DPPE-d62 Protiated DPPE

Indistinguishable from endogenous lipid pool in MS; provides no ²H NMR signal, limiting its use as a tracer or quantitative standard.

DPPE-d62 DPPC-d62

PC headgroup yields lower chain order and reduced bending rigidity; alters membrane properties critical for PE-specific biophysics.

• [1] Molugu TR, Thurmond RL, Alam TM, Trouard TP, Brown MF. Phospholipid headgroups govern area per lipid and emergent elastic properties of bilayers. Biophys J. 2022;121(21):4205-4220. View Source
• [2] Thurmond RL, Dodd SW, Brown MF. Molecular areas of phospholipids as determined by 2H NMR spectroscopy. Comparison of phosphatidylethanolamines and phosphatidylcholines. Biophys J. 1991;59(1):108-13. View Source

Quantitative Evidence for DPPE-d62

Increased Acyl Chain Order in Fluid Membranes

Solid-state ²H NMR spectroscopy reveals that DPPE-d62 bilayers are significantly more ordered than their phosphocholine (DPPC-d62) counterparts in the physiologically relevant liquid-disordered (ld) phase. This is quantified by the segmental order parameter (|SCD|), which describes the orientational order of the C-²H bonds. Greater |SCD| values indicate a more rigid, less fluid hydrocarbon chain environment [1].

Acyl Chain Order

Head-to-head

Higher |SCD| in liquid-disordered phase

Reports greater chain order for PE bilayers

Solid-state ²H NMR; DPPE-d62 vs DPPC-d62

Evidence Dimension	Segmental Order Parameter (|SCD|) in the liquid-disordered (ld) phase
Target Compound Data	Higher |SCD| values observed for DPPE-d62
Comparator Or Baseline	DPPC-d62 (1,2-diperdeuteriopalmitoyl-sn-glycero-3-phosphocholine): Lower |SCD| values observed
Quantified Difference	Greater segmental order parameters (SCD) were observed in the ld phase for DPPE-d62 than for DPPC-d62 membranes.
Conditions	Solid-state ²H NMR of pure lipid bilayers in the liquid-disordered (Lα) phase

Why This Matters

This data confirms that DPPE-d62 accurately models the inherent biophysical properties of PE lipids, which are crucial for studies where membrane rigidity and lateral packing impact protein function or drug-membrane interactions.

• [1] Molugu TR, Thurmond RL, Alam TM, Trouard TP, Brown MF. Phospholipid headgroups govern area per lipid and emergent elastic properties of bilayers. Biophys J. 2022;121(21):4205-4220. View Source

Mesoscopic Bending Rigidity of PE Bilayers

The increased acyl chain order in DPPE-d62 membranes directly translates to enhanced mechanical properties. Analysis of ²H NMR spin-lattice relaxation (R1Z) rates shows a square-law dependence on the segmental order parameter, |SCD|², which is characteristic of collective mesoscopic membrane dynamics. This analysis demonstrates a higher bending rigidity for bilayers composed of DPPE-d62 [1].

Bending Rigidity

Head-to-head

Higher rigidity from R1Z relaxation rates

Supports PE-specific membrane mechanics studies

Square-law dependence on |SCD|² observed

Evidence Dimension	Bending Rigidity of Lipid Bilayers
Target Compound Data	Higher bending rigidity inferred from R1Z relaxation rates
Comparator Or Baseline	DPPC-d62 bilayers: Lower bending rigidity
Quantified Difference	The R1Z rates had a square-law dependence on SCD, implying collective mesoscopic dynamics, with a higher bending rigidity for DPPE-d62 than for DPPC-d62 lipids.
Conditions	Solid-state ²H NMR spin-lattice relaxation measurements of lipid bilayers

Why This Matters

Membrane rigidity is a key determinant of membrane-protein function, vesicle fusion, and the behavior of lipid-based drug delivery systems. This evidence supports the selection of DPPE-d62 for studies where the mechanical properties of the PE headgroup are a critical variable.

• [1] Molugu TR, Thurmond RL, Alam TM, Trouard TP, Brown MF. Phospholipid headgroups govern area per lipid and emergent elastic properties of bilayers. Biophys J. 2022;121(21):4205-4220. View Source

Cross-Sectional Area per Acyl Chain

The greater acyl chain order observed for DPPE-d62 is a direct consequence of tighter molecular packing. ²H NMR spectroscopy, combined with dilatometry data and a diamond lattice model, allows for the calculation of the mean cross-sectional area occupied by each acyl chain. This analysis reveals a smaller area per chain for DPPE compared to DPPC [1].

Cross-sectional Area

Head-to-head

Smaller area per acyl chain

Reports tighter lipid packing for PE

Derived from ²H NMR and dilatometry

Evidence Dimension	Mean cross-sectional area per acyl chain
Target Compound Data	Smaller area per acyl chain observed for DPPE
Comparator Or Baseline	DPPC-d62: Larger area per acyl chain
Quantified Difference	We find that DPPE has greater segmental order than DPPC, and that this increase in order is related to the smaller area per acyl chain found for DPPE.
Conditions	²H NMR spectroscopy and dilatometry of lipids in the L-alpha phase

Why This Matters

This fundamental structural parameter governs lipid-lipid interactions, membrane permeability, and the lateral pressure profile within a bilayer. For researchers constructing model membranes, this data confirms DPPE-d62 will replicate the tight packing characteristic of PE lipids, which is essential for studying phenomena like non-bilayer phase propensity.

• [1] Thurmond RL, Dodd SW, Brown MF. Molecular areas of phospholipids as determined by 2H NMR spectroscopy. Comparison of phosphatidylethanolamines and phosphatidylcholines. Biophys J. 1991;59(1):108-13. View Source

Unperturbed Phase Behavior in Model Membranes

A key concern when using deuterated lipids is the potential for isotopic substitution to alter the physical properties of the molecule, thereby invalidating its use as a faithful model of the native system. A comparative study of phase diagrams for DPPC-d62/DPPE and the fully protiated DPPC/DPPE system demonstrated that chain perdeuteration does not significantly perturb the overall phase behavior of the lipid mixture [1].

Phase Behavior Fidelity

Head-to-head

Similar non-ideality parameters (ρ₀)

Reports minimal perturbation from perdeuteration

Raman spectroscopy of DPPC-d62/DPPE vs protiated mixture

Evidence Dimension	Phase behavior non-ideality parameters
Target Compound Data	DPPC-d62/DPPE system: ρ(l)₀ = 0.75 kcal/mol; ρ(s)₀ = 1.05 kcal/mol
Comparator Or Baseline	DPPC/DPPE system (fully protiated): ρ(l)₀ = 0.85 kcal/mol; ρ(s)₀ = 0.90 kcal/mol
Quantified Difference	The similarities of the non-ideality parameters in the two phase diagrams indicate that the effect of perdeuteration on the phase behavior of DPPC is not extensive.
Conditions	Raman spectroscopy and regular solution theory analysis of binary lipid mixtures

Why This Matters

This evidence provides quantitative justification for using deuterated phospholipids like DPPE-d62 as essentially unperturbed components of a model membrane system. It assures the researcher that the observed biophysical properties are due to the lipid headgroup and chain identity, not an artifact of the isotopic label.

• [1] Mendelsohn R, Dluhy R, Taraschi T, Cameron DG, Mantsch HH. Deuterated phospholipids as Raman spectroscopic probes of membrane structure. Phase diagrams for the dipalmitoyl phosphatidylcholine(and its d62 derivative)-dipalmitoyl phosphatidylethanolamine system. Biochim Biophys Acta. 1980;598(2):260-71. View Source

Stable Isotope Internal Standard for Lipidomics

In targeted lipidomics, the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for achieving high accuracy and precision. A SIL-IS, such as DPPE-d62, co-elutes with the analyte of interest (endogenous DPPE) and experiences identical ionization efficiency, thereby correcting for matrix effects and variations in sample preparation and instrument performance. This approach enables absolute quantification of lipids with a coefficient of variation (CV) typically below 15% [1].

Quantitative Lipidomics

Class-level

Co-eluting SIL-IS; reported CV

Supports reproducible PE quantification

LC-MS/MS with one ISTD-per-lipid-class approach

Evidence Dimension	Quantification Accuracy and Precision
Target Compound Data	Accurate quantification of DPPE using DPPE-d62 as a SIL-IS, with expected CV <15%
Comparator Or Baseline	Quantification using a structural analog internal standard or no internal standard
Quantified Difference	Use of a SIL-IS like DPPE-d62 enables higher accuracy and precision (CV <15%) compared to methods lacking a SIL-IS, which are subject to significant matrix effects and variability.
Conditions	LC-MS/MS analysis of lipid extracts using the "one ISTD-per-lipid class" approach

Why This Matters

For procurement in a lipidomics core facility or research laboratory, this evidence underscores DPPE-d62's essential role in generating robust, reproducible, and quantitative data on phosphatidylethanolamine species, which is a prerequisite for high-impact publications and biomarker discovery.

• [1] NIST. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Anal Bioanal Chem. 2020. View Source

DPPE-d62: Key Applications in R&D

Absolute Quantification of Endogenous PE Lipids

DPPE-d62 is the definitive internal standard for accurately quantifying phosphatidylethanolamine (PE) species in complex biological matrices. By spiking a known amount of DPPE-d62 into samples prior to lipid extraction, LC-MS/MS analysis can generate precise, matrix-corrected quantification of endogenous DPPE and related PE lipids, which is fundamental for biomarker discovery and studies of lipid metabolism [1].

Membrane Mechanics via ²H NMR Spectroscopy

For studies focused on membrane bending rigidity, lateral pressure profiles, and the mechanics of lipid-protein interactions, DPPE-d62 is the required probe. Its perdeuterated acyl chains provide a high signal-to-noise ratio in ²H NMR, enabling the direct measurement of segmental order parameters (|SCD|) and spin-lattice relaxation rates (R1Z). These data, in turn, allow for the calculation of key material properties, such as the higher bending rigidity of PE bilayers compared to PC bilayers [2].

Asymmetric Model Membrane Structural Studies

DPPE-d62 is an ideal component for building chemically asymmetric model membranes. In combination with protiated lipids, the specific deuteration allows for the selective highlighting or "hiding" of the PE component in techniques such as neutron reflectometry or ²H NMR. This enables the investigation of lipid transbilayer distribution, domain formation, and the specific effects of the PE headgroup on the structure and dynamics of a multi-component bilayer, all while relying on the demonstrated fact that perdeuteration does not significantly perturb the membrane's phase behavior [3].

Lipid Trafficking and Metabolism Tracing

The +62 Da mass shift of DPPE-d62 provides a unique isotopic signature that can be tracked by mass spectrometry, distinguishing it from the endogenous, unlabeled DPPE pool. This allows researchers to pulse-chase the deuterated lipid in cellular systems to study the kinetics of PE uptake, intracellular trafficking, and metabolic turnover. Its unperturbed biophysical properties ensure it is processed by the cell in the same manner as the native lipid, yielding physiologically relevant data on phospholipid homeostasis .

Application

Selection Property

Validation Focus

PE Lipidomics Quantification

Co-eluting SIL-IS for matrix-effect correction

Method accuracy and precision review

Membrane Mechanics (²H NMR)

Perdeuterated PE probe for order parameter measurement

Bending rigidity calculation from relaxation rates

Asymmetric Model Membranes

Selective deuteration for contrast variation

Phase behavior validation under isotopic labeling

Lipid Trafficking & Metabolism

Distinct +62 Da mass shift for tracing

Biophysical fidelity to native lipid processing

• [1] NIST. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Anal Bioanal Chem. 2020. View Source
• [2] Molugu TR, Thurmond RL, Alam TM, Trouard TP, Brown MF. Phospholipid headgroups govern area per lipid and emergent elastic properties of bilayers. Biophys J. 2022;121(21):4205-4220. View Source
• [3] Mendelsohn R, Dluhy R, Taraschi T, Cameron DG, Mantsch HH. Deuterated phospholipids as Raman spectroscopic probes of membrane structure. Phase diagrams for the dipalmitoyl phosphatidylcholine(and its d62 derivative)-dipalmitoyl phosphatidylethanolamine system. Biochim Biophys Acta. 1980;598(2):260-71. View Source